Cas no 1206677-71-5 (tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate)

• Product Name: tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate
• CAS No: 1206677-71-5
• MF: C₁₉H₂₁ClFNO₅S
• MW: 429.890146970749
• CID: 1027076
• PubChem ID: 44228961
• Update Time: 2025-06-13

tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate
• tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfomido)acetate
• tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)-oxy)phenylsulfonamido)acetate
• AC1Q1MQL
• AK-42058
• ANW-45983
• CTK8B4735
• KB-260222
• tert-Butyl2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate
• tert-butyl 2-(4-(2-chloro-4-fluorobenzyloxy)phenylsulfonamido)acetate
• C19H21ClFNO5S
• DTXSID00657952
• AKOS015919403
• 1206677-71-5
• tert-Butyl N-{4-[(2-chloro-4-fluorophenyl)methoxy]benzene-1-sulfonyl}glycinate
• tert-butyl 2-[[4-[(2-chloro-4-fluorophenyl)methoxy]phenyl]sulfonylamino]acetate
• tert-butyl ((4-((2-chloro-4-fluorobenzyl)oxy)phenyl)sulfonyl)glycinate

• MDL： MFCD13184294
• Inchi： 1S/C19H21ClFNO5S/c1-19(2,3)27-18(23)11-22-28(24,25)16-8-6-15(7-9-16)26-12-13-4-5-14(21)10-17(13)20/h4-10,22H,11-12H2,1-3H3
• InChI Key： HMVFUCVLFRWECD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(=CC=1)S(NCC(=O)OC(C)(C)C)(=O)=O)F

Computed Properties

• Exact Mass: 429.0812998g/mol
• Monoisotopic Mass: 429.0812998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate

Introduction to Tert-Butyl 2-(4-((2-Chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate (CAS No 1206677-71-5)

Tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate, with the CAS number 1206677-71-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structural features, which include a sulfonamide moiety and a tert-butyl ester group. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of Tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate is highly intricate, featuring a phenyl ring substituted with both an oxybromobenzyl group and a sulfonamido group. This arrangement not only contributes to the compound's solubility and stability but also influences its interactions with biological targets. The sulfonamide group, in particular, is well-known for its role as a pharmacophore in numerous drugs, including antibiotics, anti-inflammatory agents, and antiviral medications.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The structural features of Tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate make it an attractive candidate for further exploration in this context. Researchers have been investigating its potential applications in the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with disease progression. The sulfonamide group interacts with enzymes and receptors in the body, potentially leading to therapeutic effects. For instance, studies have shown that sulfonamides can inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, the presence of the fluorine atom in the 2-chloro-4-fluorobenzyl group enhances the metabolic stability of the molecule, making it more suitable for use in drug formulations.

The tert-butyl ester group in the compound's structure also plays a crucial role in its overall properties. This group contributes to the molecule's lipophilicity, which can influence its absorption and distribution within the body. Furthermore, it can serve as a handle for further chemical modifications, allowing researchers to tailor the compound's properties to specific therapeutic needs.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the biological activity of molecules like Tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding interactions between the compound and target proteins. These studies have provided valuable insights into how this molecule might function at a molecular level and have guided the design of more effective derivatives.

In addition to its potential therapeutic applications, Tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate has also been explored for its role in chemical synthesis. The complex structure of this compound serves as a scaffold for developing new synthetic methodologies and exploring novel reaction pathways. These efforts have not only expanded our understanding of organic chemistry but also provided tools for creating other biologically active molecules.

The synthesis of Tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the intricate molecular framework. These methods highlight the compound's complexity and underscore the expertise required to produce it on a scalable basis.

As research continues to uncover new applications for this compound, it is likely that Tert-Butyl 2-(4-((2-chloro-4-fluorobenzyl)oxy)phenylsulfonamido)acetate will play an increasingly important role in pharmaceutical development. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. By leveraging cutting-edge research techniques and innovative synthetic strategies, scientists are poised to unlock its full potential and develop novel treatments for a wide range of diseases.